Cas no 55431-80-6 (1,4-Ethanoanthracene, 1,4-dihydro-)
55431-80-6 structure
Product Name:1,4-Ethanoanthracene, 1,4-dihydro-
1,4-Ethanoanthracene, 1,4-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Ethanoanthracene, 1,4-dihydro-
- 1,4-Dihydro-1,4-ethanoanthracene
- 55431-80-6
- DTXSID40345043
- DOOOTGSRXLETQU-UHFFFAOYSA-N
-
- Inchi： 1S/C16H14/c1-2-4-14-10-16-12-7-5-11(6-8-12)15(16)9-13(14)3-1/h1-5,7,9-12H,6,8H2
- InChI Key： DOOOTGSRXLETQU-UHFFFAOYSA-N
- SMILES： C12C=CC(C3C=C4C=CC=CC4=CC1=3)CC2
Computed Properties
- Exact Mass: 206.10962
- Monoisotopic Mass: 206.109550447g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
1,4-Ethanoanthracene, 1,4-dihydro- Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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